![molecular formula C18H16ClN5O5 B302229 N'-{2-chloro-5-nitrobenzylidene}-2-(3-cyano-4-(methoxymethyl)-6-methyl-2-oxo-1(2H)-pyridinyl)acetohydrazide](/img/structure/B302229.png)
N'-{2-chloro-5-nitrobenzylidene}-2-(3-cyano-4-(methoxymethyl)-6-methyl-2-oxo-1(2H)-pyridinyl)acetohydrazide
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Overview
Description
N'-{2-chloro-5-nitrobenzylidene}-2-(3-cyano-4-(methoxymethyl)-6-methyl-2-oxo-1(2H)-pyridinyl)acetohydrazide, also known as CNB-001, is a novel neuroprotective compound that has shown potential in treating various neurological disorders.
Mechanism of Action
The exact mechanism of action of N'-{2-chloro-5-nitrobenzylidene}-2-(3-cyano-4-(methoxymethyl)-6-methyl-2-oxo-1(2H)-pyridinyl)acetohydrazide is not fully understood, but it is believed to act through multiple pathways, including reducing oxidative stress, inhibiting apoptosis, and modulating neuroinflammation. The compound has also been found to activate the Nrf2-ARE pathway, which plays a crucial role in regulating cellular defense mechanisms against oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including reducing levels of reactive oxygen species, increasing levels of antioxidant enzymes, and modulating the expression of pro-inflammatory cytokines. The compound has also been found to enhance mitochondrial function and promote synaptic plasticity.
Advantages and Limitations for Lab Experiments
One of the major advantages of N'-{2-chloro-5-nitrobenzylidene}-2-(3-cyano-4-(methoxymethyl)-6-methyl-2-oxo-1(2H)-pyridinyl)acetohydrazide is its neuroprotective properties, which make it a promising candidate for the treatment of various neurological disorders. However, one of the limitations of using this compound in lab experiments is its relatively low solubility in water, which can affect its bioavailability and efficacy.
Future Directions
There are several future directions for the research and development of N'-{2-chloro-5-nitrobenzylidene}-2-(3-cyano-4-(methoxymethyl)-6-methyl-2-oxo-1(2H)-pyridinyl)acetohydrazide. One of the areas of focus is to further elucidate the exact mechanism of action of the compound and identify its molecular targets. Another area of interest is to optimize the synthesis method to improve the yield and purity of the compound. Additionally, there is a need to conduct more preclinical and clinical studies to evaluate the safety and efficacy of this compound in humans. Finally, there is a potential for the development of novel derivatives of this compound with improved pharmacological properties.
Conclusion:
This compound is a novel neuroprotective compound that has shown potential in treating various neurological disorders. The compound has been extensively studied for its neuroprotective properties in various animal models of neurological disorders, and has shown to improve cognitive function, reduce neuronal damage, and enhance neuronal survival. While there are limitations to its use in lab experiments, there are several future directions for the research and development of this compound, including further elucidating its mechanism of action, optimizing its synthesis method, and conducting more preclinical and clinical studies.
Synthesis Methods
N'-{2-chloro-5-nitrobenzylidene}-2-(3-cyano-4-(methoxymethyl)-6-methyl-2-oxo-1(2H)-pyridinyl)acetohydrazide is synthesized through a multi-step process, involving the reaction of 2-chloro-5-nitrobenzaldehyde with 2-acetylhydrazide, followed by the addition of 3-cyano-4-(methoxymethyl)-6-methyl-2-oxo-1(2H)-pyridine. The final product is obtained after purification and characterization using various analytical techniques.
Scientific Research Applications
N'-{2-chloro-5-nitrobenzylidene}-2-(3-cyano-4-(methoxymethyl)-6-methyl-2-oxo-1(2H)-pyridinyl)acetohydrazide has been extensively studied for its neuroprotective properties in various animal models of neurological disorders, including Alzheimer's disease, Parkinson's disease, traumatic brain injury, and stroke. The compound has shown to improve cognitive function, reduce neuronal damage, and enhance neuronal survival in these models.
properties
Molecular Formula |
C18H16ClN5O5 |
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Molecular Weight |
417.8 g/mol |
IUPAC Name |
N-[(E)-(2-chloro-5-nitrophenyl)methylideneamino]-2-[3-cyano-4-(methoxymethyl)-6-methyl-2-oxopyridin-1-yl]acetamide |
InChI |
InChI=1S/C18H16ClN5O5/c1-11-5-13(10-29-2)15(7-20)18(26)23(11)9-17(25)22-21-8-12-6-14(24(27)28)3-4-16(12)19/h3-6,8H,9-10H2,1-2H3,(H,22,25)/b21-8+ |
InChI Key |
KAEDDZBTAZVJBL-ODCIPOBUSA-N |
Isomeric SMILES |
CC1=CC(=C(C(=O)N1CC(=O)N/N=C/C2=C(C=CC(=C2)[N+](=O)[O-])Cl)C#N)COC |
SMILES |
CC1=CC(=C(C(=O)N1CC(=O)NN=CC2=C(C=CC(=C2)[N+](=O)[O-])Cl)C#N)COC |
Canonical SMILES |
CC1=CC(=C(C(=O)N1CC(=O)NN=CC2=C(C=CC(=C2)[N+](=O)[O-])Cl)C#N)COC |
Origin of Product |
United States |
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